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Compound of Interest

Compound Name: 1,1,3-Trichloropropane

Cat. No.: B1619012 Get Quote

Essential Safety and Handling Guide for 1,1,3-
Trichloropropane
Disclaimer: Specific safety and toxicological data for 1,1,3-Trichloropropane is not readily

available. The following guidance is based on the well-documented properties and hazards of

its isomer, 1,2,3-Trichloropropane. It is imperative to treat 1,1,3-Trichloropropane with a

similar high degree of caution, assuming it presents comparable health risks.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1,1,3-Trichloropropane. The operational and

disposal plans herein are designed to ensure the safe handling of this hazardous chemical.

Health Hazard Summary
1,1,3-Trichloropropane is presumed to be a hazardous substance. Based on data for 1,2,3-

Trichloropropane, it is likely to be toxic if swallowed, inhaled, or in contact with skin.[1] Short-

term exposure may cause irritation to the eyes, skin, and respiratory tract.[2] Long-term or

repeated exposure may lead to more severe health effects, including potential damage to the

liver and kidneys.[2] 1,2,3-Trichloropropane is classified as a substance that may cause cancer

and is suspected of causing genetic defects and damaging fertility or the unborn child.[1]

Physical and Chemical Properties (Data for 1,2,3-
Trichloropropane)
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Property Value

Appearance Colorless to straw-colored liquid[2]

Odor Chloroform-like[2][3]

Boiling Point 156.85 °C (314.33 °F)[3]

Melting Point -14 °C (7 °F)[3]

Flash Point 71 °C (160 °F)[3]

Density 1.387 g/mL[3]

Solubility in Water 1,750 mg/L[3]

Occupational Exposure Limits (Data for 1,2,3-
Trichloropropane)

Organization Limit

OSHA (PEL) 50 ppm (8-hour TWA)[3]

NIOSH (REL) 10 ppm (10-hour TWA) [skin][4]

ACGIH (TLV)
0.005 ppm (TWA); A2 (suspected human

carcinogen)[5]

Operational Plan: Safe Handling Procedure
Engineering Controls

Ventilation: Always handle 1,1,3-Trichloropropane in a well-ventilated area.[5][6][7] A

certified chemical fume hood is required.

Closed Systems: For larger quantities or continuous processes, use a closed system to

minimize vapor release.[5][6]
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PPE Category Specification

Eye Protection
Chemical safety goggles or a face shield are

mandatory to prevent eye contact.[5][6][8]

Hand Protection
Wear appropriate chemical-resistant gloves.

Consult manufacturer data for suitability.[5][6]

Skin Protection

A lab coat or chemical-resistant apron should be

worn. For tasks with a higher risk of splashing,

chemical-resistant coveralls are recommended.

[5][6]

Respiratory Protection

If exposure limits are exceeded or in the event

of a spill, a NIOSH-approved respirator with

organic vapor cartridges is necessary.[5][6]

Handling Procedures
Read and understand the Safety Data Sheet (SDS) for 1,2,3-Trichloropropane before

starting any work.

Avoid inhalation of vapors and direct contact with skin and eyes.[7]

Do not eat, drink, or smoke in the work area.[6][7]

Wash hands thoroughly after handling.[6][7]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

area away from incompatible materials such as strong bases and powdered metals.[5][6]

Emergency and First Aid Plan
Emergency Procedures
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Scenario Action

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, provide

oxygen. If breathing has stopped, give artificial

respiration. Seek immediate medical attention.

[2][6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[2][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Spill Response
Small Spills: Evacuate the area and ensure adequate ventilation. Remove all sources of

ignition.[8] Absorb the spill with an inert material such as sand, earth, or vermiculite.[6][9]

Place the contaminated material in a sealed, labeled container for disposal.[8][9]

Large Spills: Evacuate the area immediately and contact emergency services. Prevent the

spill from entering drains or waterways.[5][9]

Disposal Plan
Waste Collection: Collect all 1,1,3-Trichloropropane waste in a designated, properly

labeled, and sealed container.
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Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company. Do not dispose of it down the drain or with regular trash.[6][9] All disposal

activities must comply with local, state, and federal regulations.
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Caption: Workflow for Safe Handling of 1,1,3-Trichloropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1619012?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/T0395_EU_6N.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1902.pdf
https://en.wikipedia.org/wiki/1,2,3-Trichloropropane
https://www.cdc.gov/niosh/npg/npgd0631.html
https://www.echemi.com/sds/123-trichloropropane-pid_Rock34948.html
https://www.fishersci.com/store/msds?partNumber=AAL0431230&productDescription=123-TRICHLOROPROPANE+250G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR40579_msds.pdf
https://cameochemicals.noaa.gov/chemical/10052
https://www.agilent.com/cs/library/msds/PPS-250-1_NAEnglish.pdf
https://www.benchchem.com/product/b1619012#personal-protective-equipment-for-handling-1-1-3-trichloropropane
https://www.benchchem.com/product/b1619012#personal-protective-equipment-for-handling-1-1-3-trichloropropane
https://www.benchchem.com/product/b1619012#personal-protective-equipment-for-handling-1-1-3-trichloropropane
https://www.benchchem.com/product/b1619012#personal-protective-equipment-for-handling-1-1-3-trichloropropane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1619012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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